Barium(2+);bromide
Description
Historical Perspectives in Barium(2+);bromide Chemistry Research
The most notable historical application of barium bromide is inextricably linked to the pioneering work of Marie Curie. In her quest to isolate radium, she employed a laborious process of fractional crystallization, a method that separates substances based on differences in their solubility. wikipedia.orgembibe.com Radium and barium, being in the same group on the periodic table, share similar chemical properties, making their separation a formidable challenge. Curie discovered that radium bromide precipitates preferentially from a barium bromide solution, meaning the crystals that formed were richer in radium than the solution they came from. wikipedia.orgrac.esbritannica.com By repeatedly dissolving the crystals and re-crystallizing them, she was able to gradually concentrate the radium, a monumental achievement that laid the groundwork for our understanding of radioactivity. rac.esbritannica.com This historic use underscores the importance of fundamental chemical principles, such as solubility and crystallization, in groundbreaking scientific discoveries. wikipedia.orgembibe.com
Contemporary Significance of this compound in Scientific Disciplines
In the modern scientific landscape, barium bromide serves as a versatile compound with applications spanning multiple disciplines. It is a key precursor in the synthesis of other bromide-containing compounds and materials. chemimpex.com In the field of photography, it has been used in the preparation of light-sensitive chemicals. wikipedia.orgbyjus.com
Furthermore, its optical and luminescent properties have made it a subject of investigation in materials science. imarcgroup.com Research has explored the luminescence of pure barium bromide when excited by various forms of radiation, such as alpha, beta, and gamma rays. aps.org These studies have revealed that the luminescent intensity of barium bromide can be influenced by heat treatment, indicating a sensitivity of its crystal structure to thermal processing. aps.orgpnas.org This has implications for the development of scintillators and phosphors, materials that emit light when exposed to ionizing radiation, which are crucial in medical imaging and radiation detection. imarcgroup.com
Overview of Major Research Avenues for this compound Systems
Current and future research on barium bromide systems is branching into several exciting directions. One significant area is the study of its behavior under extreme conditions. High-pressure studies have shown that barium bromide undergoes structural phase transitions. researchgate.net At ambient pressure, it possesses an orthorhombic crystal structure, but at high pressures, a different orthorhombic phase becomes more stable. researchgate.net Such research provides fundamental insights into the nature of chemical bonding and material stability under intense compression and can lead to the discovery of materials with novel electronic and physical properties. researchgate.net
Another active area of research involves its use in molten salt electrochemistry. nist.gov Molten salts are excellent electrolytes for the electrochemical synthesis of various materials. researchgate.netmdpi.comrsc.org Barium bromide, as a component in molten salt mixtures, is being explored for the electrochemical synthesis of advanced materials and for processes related to the recycling of nuclear fuel. rsc.orgresearchgate.net
The study of its doped forms also presents a promising research avenue. For instance, europium-doped barium bromide is being investigated for its potential as an X-ray storage phosphor. ias.ac.in The luminescence properties of these doped materials are of great interest for applications in medical imaging and optical data storage. ias.ac.inresearchgate.net
Finally, detailed spectroscopic and computational studies continue to refine our understanding of the fundamental properties of barium bromide, including its electronic structure and vibrational modes. nist.govaip.org
Data Tables
Table 1: Physical and Chemical Properties of this compound
| Property | Anhydrous (BaBr₂) | Dihydrate (BaBr₂·2H₂O) |
| Molar Mass | 297.14 g/mol geeksforgeeks.orgfuncmater.com | 333.166 g/mol webelements.com |
| Appearance | White solid funcmater.com | White crystalline solid webelements.com |
| Crystal Structure | Orthorhombic funcmater.comchemeurope.com | Monoclinic aip.org |
| Density | 4.78 g/cm³ funcmater.comchemeurope.com | 3.58 g/cm³ funcmater.comacplchemicals.com |
| Melting Point | 857 °C funcmater.comchemeurope.com | 75 °C (decomposes) webelements.com |
| Boiling Point | 1835 °C funcmater.comchemeurope.com | 120 °C webelements.comacplchemicals.com |
| Solubility in Water | 92.2 g/100 mL (at 0 °C) chemicalbook.comfuncmater.com | Soluble |
| Magnetic Susceptibility (χ) | -92.0 × 10⁻⁶ cm³/mol funcmater.com | - |
Table 2: Crystallographic Data for Anhydrous this compound (Orthorhombic, Pnma)
| Parameter | Value |
| Space Group | Pnma materialsproject.orgosti.gov |
| Crystal System | Orthorhombic materialsproject.orgosti.gov |
| Ba²⁺ Coordination | 9-coordinate materialsproject.org |
| Ba-Br Bond Distance Range | 3.25 - 3.80 Å materialsproject.org |
| Phase Transition Pressure | to Cmcm phase at 47.4 GPa researchgate.net |
Structure
2D Structure
Properties
Molecular Formula |
BaBr+ |
|---|---|
Molecular Weight |
217.23 g/mol |
IUPAC Name |
barium(2+);bromide |
InChI |
InChI=1S/Ba.BrH/h;1H/q+2;/p-1 |
InChI Key |
QVYXWXITYGBTOV-UHFFFAOYSA-M |
Canonical SMILES |
[Br-].[Ba+2] |
Origin of Product |
United States |
Synthetic Methodologies and Preparation Techniques for Barium 2+ ;bromide and Its Derivatives
Classical and Industrial Synthesis Routes of Barium(2+);bromide
The primary industrial and laboratory-scale synthesis of barium bromide involves the reaction of barium precursors with hydrobromic acid. vedantu.comstudfile.netchemeurope.comgeeksforgeeks.orgwikipedia.orgpw.liveprocurementresource.comexpertmarketresearch.combyjus.comembibe.comtestbook.com This method is favored for its directness and relatively high yield.
Barium bromide can be effectively prepared using either barium carbonate (BaCO₃) or barium sulfide (B99878) (BaS) as the starting material. vedantu.comstudfile.netchemeurope.comgeeksforgeeks.orgwikipedia.orgpw.liveprocurementresource.comexpertmarketresearch.combyjus.comembibe.comtestbook.com
The reaction with barium carbonate proceeds as follows:
BaCO₃ + 2HBr → BaBr₂ + H₂O + CO₂ studfile.netchemeurope.comwikipedia.orgexpertmarketresearch.com
In this reaction, barium carbonate reacts with hydrobromic acid to produce barium bromide, water, and carbon dioxide gas.
Alternatively, using barium sulfide as the precursor, the reaction is:
BaS + 2HBr → BaBr₂ + H₂S vedantu.comstudfile.netchemeurope.comwikipedia.orgexpertmarketresearch.com
This reaction yields barium bromide and hydrogen sulfide gas. The resulting aqueous solution of barium bromide is then typically concentrated and crystallized to obtain the hydrated form, BaBr₂·2H₂O. studfile.netchemeurope.comwikipedia.org The anhydrous salt can be obtained by heating the dihydrate to 120 °C. studfile.netchemeurope.comwikipedia.org
Interactive Data Table: Classical Synthesis Reactions
| Barium Precursor | Reactant | Products | Reference |
|---|---|---|---|
| Barium Carbonate (BaCO₃) | Hydrobromic Acid (HBr) | Barium Bromide (BaBr₂), Water (H₂O), Carbon Dioxide (CO₂) | studfile.netchemeurope.comwikipedia.orgexpertmarketresearch.com |
| Barium Sulfide (BaS) | Hydrobromic Acid (HBr) | Barium Bromide (BaBr₂), Hydrogen Sulfide (H₂S) | vedantu.comstudfile.netchemeurope.comwikipedia.orgexpertmarketresearch.com |
The efficiency of barium bromide synthesis can be optimized by controlling several key parameters. For instance, in the synthesis of barium sulfate (B86663), a related barium compound, the concentration of reactants, flow rate, and temperature are critical factors that influence yield and product quality. mdpi.comresearchgate.net Similar principles can be applied to the synthesis of barium bromide.
Key optimization parameters include:
Reactant Concentration: Adjusting the molar ratios of the barium precursor and hydrobromic acid can drive the reaction to completion and maximize the yield of barium bromide.
Temperature: Controlling the reaction temperature can influence the reaction rate and the solubility of the product, which is important for the subsequent crystallization step.
Purity of Precursors: The use of high-purity barium carbonate or barium sulfide is essential to minimize impurities in the final product. mdpi.com
Industrial manufacturing processes for barium bromide emphasize quality control at each step, from raw material preparation to the final purification and processing of the resulting barium bromide. briefingwire.com This ensures the final product meets the required purity and performance standards for its various applications. procurementresource.combriefingwire.com
Reactions Involving Barium Precursors and Hydrobromic Acid
Advanced Synthesis Approaches for this compound-Containing Materials
Beyond the classical methods, advanced synthesis techniques have been developed to produce barium bromide-containing materials, often with specific morphologies or as part of more complex compounds.
Hydrothermal and solvothermal synthesis are versatile methods for preparing a wide range of materials, including those containing barium. acs.orgznaturforsch.comroyalsocietypublishing.org These techniques involve carrying out the synthesis in a closed system, such as an autoclave, at elevated temperatures and pressures. znaturforsch.comroyalsocietypublishing.org
Hydrothermal Synthesis: This method uses water as the solvent. znaturforsch.comroyalsocietypublishing.org It has been successfully employed to create various complex oxides and fluorides containing barium. acs.org For example, barium-containing perovskites have been prepared hydrothermally at temperatures around 200-240 °C. acs.org The technique allows for the synthesis of nanocrystalline materials due to the controlled reaction conditions. acs.orgmdpi.com Surfactants like hexadecyltrimethylammonium bromide (CTAB) can be used in hydrothermal synthesis to control the morphology of the resulting nanoparticles, such as in the production of barium hexaferrite nano-platelets. rsc.orgsoton.ac.uk
Solvothermal Synthesis: This approach is similar to hydrothermal synthesis but uses non-aqueous solvents. znaturforsch.comroyalsocietypublishing.org It is a powerful method for creating coordination polymers and other complex structures. znaturforsch.com The choice of solvent is crucial as it affects the solubility of reactants and the structure of the final product. znaturforsch.com Solvothermal methods have been used to synthesize bismuth sulfohalides, including bromide-containing analogues. rsc.org
Solid-state reactions involve the direct reaction of solid precursors at high temperatures. cdmf.org.brscribd.com This method is commonly used to produce materials like barium titanate (BaTiO₃) from barium carbonate and titanium dioxide. cdmf.org.brscribd.commdpi.com While direct solid-state synthesis of simple barium bromide is less common than solution-based routes, this pathway is crucial for creating complex mixed-halide materials.
For example, the new fluoride (B91410) bromide Ba₆.₆₆₈(₂)Ca₀.₃₃₂(₂)F₁₂Br₂ and related solid solutions have been synthesized via solid-state reactions in a flux of sodium chloride and sodium bromide at temperatures around 900 °C. unige.ch
Green chemistry principles aim to make chemical processes more environmentally friendly by reducing waste and using less hazardous substances. royalsocietypublishing.org While specific green chemistry protocols for the direct synthesis of pure barium bromide are not extensively documented in the provided search results, related processes offer insights into potential greener routes.
For instance, green synthesis methods have been developed for other barium compounds, such as barium sulphate nanostructures, using plant extracts like Azadirachta indica (neem) in a co-precipitation method. nanoient.org This approach avoids the use of toxic chemicals and is considered a low-cost and eco-friendly strategy. nanoient.org
Furthermore, general green chemistry techniques, such as the use of safer solvents, microwave-assisted synthesis, and atom-efficient reactions, are being applied to the synthesis of various chemical compounds. royalsocietypublishing.orginnovareacademics.in For example, the bromination of aromatic compounds has been achieved using greener reagents like hydrobromic acid with hydrogen peroxide, which generates water as a benign byproduct. innovareacademics.in The application of such principles could potentially lead to more sustainable methods for producing barium bromide in the future.
Solid-State Reaction Pathways
Crystal Growth Techniques for this compound and its Complexes
The fabrication of single crystals of Barium Bromide and its complexes is achieved through several specialized techniques. The choice of method is dictated by the physicochemical properties of the material, such as its melting point, solubility, and thermal stability.
Solution Growth Methods (e.g., Slow Evaporation Solution Technique)
Solution growth methods are widely employed for materials that are soluble in a suitable solvent and may decompose at their melting point. The slow evaporation solution technique (SEST) is a prominent example, valued for its simplicity and ability to produce high-quality crystals at or near room temperature. researchgate.netijert.orgimanagerpublications.com
In this method, a saturated or slightly supersaturated solution of the desired compound is prepared. For Barium Bromide and its derivatives, this often involves dissolving high-purity raw materials in a solvent, frequently highly purified water. ijert.orgamericanelements.comrjpn.org The solution is then left undisturbed in a controlled environment, allowing the solvent to evaporate slowly. This gradual increase in concentration leads to the formation of nucleation centers and subsequent crystal growth. ijert.org The quality and size of the resulting crystals are influenced by factors such as the rate of evaporation, temperature stability, and the purity of the starting materials. researchgate.netijert.org
The slow evaporation technique has been successfully used to grow various semi-organic crystals incorporating Barium Bromide. For instance, L-methionine Barium Bromide (LMBB) crystals have been grown from an aqueous solution at room temperature. researchgate.net Similarly, Alanine Barium Chloride (ABC), a related semi-organic material, has also been synthesized using this method. rasayanjournal.co.in The process for growing L-proline barium nitrate (B79036) (LPBN) involved dissolving L-proline and barium nitrate in a 1:1 molar ratio in triple distilled water, followed by slow evaporation at room temperature. inoe.ro
Table 1: Examples of this compound and Related Semi-Organic Crystals Grown by Slow Evaporation
| Crystal | Starting Materials | Solvent | Growth Period | Noteworthy Findings |
|---|---|---|---|---|
| L-methionine Barium Bromide (LMBB) | L-methionine, Barium Bromide | Aqueous solution | Not specified | Crystallized in a monoclinic system. researchgate.net |
| Alanine Barium Chloride (ABC) | L-alanine, Barium Chloride | Aqueous solution | Not specified | Growth confirmed at pH 5.7. rasayanjournal.co.in |
| L-proline Barium Nitrate (LPBN) | L-proline, Barium Nitrate | Triple distilled water | Not specified | Stable up to 270°C. inoe.ro |
| Barium Thiourea Chloride (BTC) | Thiourea, Barium Chloride | Not specified | 15 days | Optically transparent and defect-free. rjpbcs.com |
This table is interactive. Click on the headers to sort the data.
Melt Growth Techniques
Melt growth techniques are suitable for materials that are thermally stable and melt congruently. These methods generally allow for faster growth rates compared to solution growth. unipress.waw.pl Prominent melt growth techniques include the Bridgman-Stockbarger and Czochralski methods.
The Bridgman-Stockbarger method involves the directional solidification of a molten material in a crucible. carbolite-gero.comnumberanalytics.com The polycrystalline material is heated above its melting point and then slowly moved through a temperature gradient. carbolite-gero.com A seed crystal can be used to control the crystallographic orientation of the growing crystal. carbolite-gero.com This technique has been successfully applied to grow single crystals of europium-doped Barium Bromide Iodide (BaBrI:Eu). nih.gov Specifically, single crystals of Ba₀.₉₆Eu₀.₀₄BrI were grown using the Bridgman technique. nih.gov The process involved sealing the starting materials (BaBr₂, BaI₂, EuBr₂, and EuI₂) in a quartz ampoule under vacuum, heating to 1123 K, and then cooling directionally at a rate of 1 mm/hour. nih.gov The vertical Bridgman-Stockbarger technique has also been used to grow BaBrCl single crystals doped with europium. escholarship.org
The Czochralski method is another widely used technique for growing large, high-quality single crystals. researchgate.netrcin.org.pl In this process, a seed crystal is dipped into a melt of the material and then slowly pulled upwards while rotating. rcin.org.pl The melt is maintained at a temperature just above its melting point. acadpubl.eu As the seed is withdrawn, the molten material solidifies onto it, replicating its crystal structure. This method has been utilized for growing BaBrCl and BaBrCl:Eu single crystals. researchgate.net It has also been employed for growing β-BaB₂O₄ (BBO), a related borate (B1201080) crystal, directly from a melt. researchgate.net
Table 2: Melt Growth Techniques for this compound and Related Compounds
| Technique | Compound | Key Parameters | Advantages |
|---|---|---|---|
| Bridgman-Stockbarger | Ba₀.₉₆Eu₀.₀₄BrI | Heating to 1123 K, cooling rate of 1 mm/hour. nih.gov | Good for directional solidification and control over orientation. carbolite-gero.com |
| Bridgman-Stockbarger | BaBrCl:Eu | Use of a vertical configuration. escholarship.org | Can produce large single crystals. |
| Czochralski | BaBrCl, BaBrCl:Eu | Not specified | Suitable for obtaining large, crack-free crystals. researchgate.net |
| Czochralski | β-BaB₂O₄ (BBO) | Growth rate of 0.6 mm/h. researchgate.net | Faster growth rate than flux methods. researchgate.net |
This table is interactive. Click on the headers to sort the data.
Growth of this compound Hybrid and Semi-Organic Crystals
The synthesis of hybrid and semi-organic crystals containing Barium Bromide often utilizes the slow evaporation solution technique due to the organic components' thermal sensitivity. researchgate.netrasayanjournal.co.inrjpbcs.com These materials combine the desirable properties of both organic and inorganic compounds. rjpbcs.com
For example, the semi-organic nonlinear optical crystal L-methionine Barium Bromide (LMBB) was grown by dissolving L-methionine and Barium Bromide in an aqueous solution and allowing for slow evaporation at room temperature. researchgate.net The resulting crystals were found to belong to the monoclinic crystal system. researchgate.net Another example is the growth of Alanine Barium Chloride (ABC), where L-alanine and barium chloride were dissolved to form a solution from which crystals were grown via slow evaporation. rasayanjournal.co.in
The growth of these hybrid crystals often involves careful control of the solution's pH and stoichiometry to ensure the incorporation of both the organic and inorganic components into the crystal lattice. rasayanjournal.co.in Research has shown that the properties of these semi-organic crystals, such as their nonlinear optical efficiency, can be superior to their purely inorganic counterparts. ijert.org
Table 3: Research Findings on Hybrid and Semi-Organic this compound Crystals
| Crystal | Synthesis Method | Molar Ratio of Reactants | Crystal System | Key Finding |
|---|---|---|---|---|
| L-methionine Barium Bromide (LMBB) | Slow Evaporation Solution Technique | Not specified | Monoclinic researchgate.net | Possesses good optical transparency with a lower cut-off wavelength of 246 nm. researchgate.net |
| L-proline Barium Nitrate (LPBN) | Slow Evaporation Solution Technique | 1:1 (L-proline:Barium Nitrate) inoe.ro | Orthorhombic researchgate.net | Exhibits second harmonic generation efficiency 1.77 times that of KDP. inoe.ro |
| Alanine Barium Chloride (ABC) | Slow Evaporation Solution Technique | Not specified | Orthorhombic rasayanjournal.co.in | The material is soft, as determined by microhardness studies. rasayanjournal.co.in |
| Barium Thiourea Chloride (BTC) | Slow Evaporation Solution Technique | Not specified | Not specified | Highly transparent in the visible region with a cut-off wavelength of 290 nm. rjpbcs.com |
This table is interactive. Click on the headers to sort the data.
Advanced Structural Elucidation and Characterization of Barium 2+ ;bromide Systems
Crystallographic Investigations of Barium(2+);bromide and its Hydrates
Crystallography serves as a cornerstone for elucidating the three-dimensional structure of crystalline solids. For this compound and its hydrated forms, techniques such as single-crystal X-ray diffraction and neutron diffraction have been instrumental in determining their precise atomic coordinates and bonding parameters.
Single-crystal X-ray diffraction is a powerful method for determining the atomic and molecular structure of a crystal. warwick.ac.ukuhu-ciqso.esfzu.cz Anhydrous this compound (BaBr₂) crystallizes in an orthorhombic system, specifically in the lead chloride (cotunnite) motif. chemeurope.comwikipedia.org This structure is characterized by a specific arrangement of barium and bromide ions in the crystal lattice.
The crystallographic data for anhydrous BaBr₂ reveals the following unit cell dimensions:
a = 8.25 Å
b = 4.95 Å
c = 9.80 Å
These parameters define the repeating unit of the crystal structure. The space group for anhydrous BaBr₂ is typically Pnma (No. 62), which describes the symmetry elements present in the crystal. wikipedia.org In this structure, each barium ion is coordinated to nine bromide ions, forming a complex and stable three-dimensional network. This high coordination number is characteristic of the large size of the barium cation.
| Parameter | Value |
| Crystal System | Orthorhombic |
| Space Group | Pnma (No. 62) wikipedia.org |
| a (Å) | 8.25 |
| b (Å) | 4.95 |
| c (Å) | 9.80 |
| Coordination Number of Ba²⁺ | 9 |
Neutron diffraction is a powerful complementary technique to X-ray diffraction, particularly for locating light atoms such as hydrogen. In the case of this compound dihydrate (BaBr₂·2H₂O), neutron diffraction studies have been crucial for determining the precise positions of the hydrogen atoms within the water molecules of the crystal structure. researchgate.netbath.ac.ukiaea.org
BaBr₂·2H₂O crystallizes in the monoclinic space group C2/c. researchgate.netresearchgate.net The structure consists of barium ions, bromide ions, and water molecules arranged in a specific, repeating pattern. A notable feature of this structure is the local pseudosymmetry of the water molecules. researchgate.net Neutron diffraction studies have provided detailed information on the O-H bond lengths and the H-O-H bond angles of the water molecules, as well as their hydrogen bonding interactions with the surrounding bromide ions. This information is critical for understanding the role of water in stabilizing the crystal structure.
| Parameter | Value |
| Crystal System | Monoclinic |
| Space Group | C2/c researchgate.netresearchgate.net |
| a (Å) | 10.74 researchgate.net |
| b (Å) | 7.39 researchgate.net |
| c (Å) | 8.69 researchgate.net |
| β (°) | 113.53 researchgate.net |
Polymorphism refers to the ability of a solid material to exist in more than one form or crystal structure. This compound, like many other ionic compounds, can exhibit polymorphism and undergo phase transitions under varying conditions of temperature and pressure. researchgate.netacs.orguci.eduworldscientific.comacs.org
Studies have shown that this compound can undergo a phase transition from its standard orthorhombic structure to a hexagonal structure at high temperatures. uni-kiel.deacs.org These transitions involve a significant reorganization of the crystal lattice and are accompanied by changes in physical properties. worldscientific.com The study of these phase transitions is important for understanding the material's behavior in different environments and for potential applications at high temperatures. The specific conditions (temperature, pressure) at which these transitions occur are key parameters in the material's phase diagram.
Barium ions, due to their size and charge, can form stable complexes with various organic ligands, such as crown ethers. researchgate.netcapes.gov.brrsc.org The structural characterization of these complexes provides insight into the coordination chemistry of barium.
Polymorphism and Phase Transitions in this compound under Varied Conditions
Theoretical and Computational Structural Studies
In addition to experimental techniques, theoretical and computational methods play a vital role in understanding the structure and bonding of this compound.
Quantum chemical calculations, such as those based on density functional theory (DFT), provide theoretical insights into the molecular structure and properties of this compound. iaea.orgresearchgate.netacs.org These calculations can predict geometric parameters like bond lengths and bond angles.
Early electron diffraction studies suggested a linear structure for the BaBr₂ molecule in the gas phase. However, more recent and sophisticated quantum chemical calculations have indicated that the equilibrium geometry of the BaBr₂ molecule is actually bent. iaea.org These theoretical studies are crucial for understanding the intrinsic properties of the isolated molecule, free from the influences of the crystal lattice. The calculations also provide information about the electronic structure and the nature of the chemical bonds between the barium and bromine atoms. researchgate.net
Density Functional Theory (DFT) Analyses of Electronic Structure and Bonding
Density Functional Theory (DFT) is a powerful computational quantum mechanical modeling method used to investigate the electronic structure of many-body systems, such as atoms, molecules, and condensed phases. wikipedia.org DFT calculations have been employed to understand the ground state electronic properties of barium compounds, providing insights into their bonding characteristics and electronic configurations. researchgate.netarxiv.org
In the context of barium compounds, DFT studies, often utilizing functionals like the Generalized Gradient Approximation (GGA), help in analyzing the band structure, total density of states (DOS), and partial DOS. researchgate.netarxiv.org For instance, in studies of similar compounds, the analysis of DOS can reveal the nature of hybridization between atomic orbitals, such as the p-d hybridization between metal and non-metal atoms. researchgate.netarxiv.org This overlap is crucial in determining the bonding characteristics. Electronic density maps derived from DFT calculations can visualize the bonding, for example, showing strong covalent interactions between constituent atoms. researchgate.netarxiv.org
While specific DFT analyses solely on this compound are not extensively detailed in the provided results, the principles are transferable from studies on analogous compounds like barium titanate and barium sulfide (B99878). researchgate.netarxiv.orgresearchgate.net The electronic properties, including the HOMO-LUMO gap, ionization potential, and electron affinity, are key parameters that can be determined for various structural configurations (e.g., linear, ring, three-dimensional) to assess their stability. researchgate.net
Molecular Dynamics Simulations of this compound in Condensed Phases
Molecular dynamics (MD) simulations are a computational method used to study the physical movements of atoms and molecules. These simulations allow for the prediction of structural, conformational, vibrational, and thermophysical properties of materials in condensed phases over a wide range of temperatures and pressures. addlink.es The development of force fields, such as the Condensed-phase Optimized Molecular Potentials for Atomistic Simulation Studies (COMPASS), which are parameterized using both ab initio data and experimental condensed-phase properties, has enhanced the accuracy of these simulations. addlink.es
For ionic compounds like this compound, MD simulations can provide valuable insights into their behavior in condensed phases, such as in aqueous solutions or as solid materials. These simulations can model equilibrium and non-equilibrium phenomena, elucidating mechanisms like crystal nucleation and growth. unimi.it
In recent research on related barium compounds like barium hydride, MD simulations, driven by machine learning-based interatomic potentials, have revealed complex phase transformations. nih.gov For example, simulations have shown that under certain conditions, barium hydride can transform into a superionic mixed compound, a behavior that significantly impacts its properties. nih.gov Such simulations are typically performed in different ensembles, like the canonical (NVT) or isothermal-isobaric (NPT) ensemble, using thermostats and barostats to control temperature and pressure. nih.gov Although specific MD simulation data for this compound is not available in the provided search results, the methodologies applied to other barium compounds are directly applicable.
Computational Predictions of High-Pressure Structural Behavior and Band Gaps
Computational methods, particularly those based on first-principles calculations, are instrumental in predicting the structural behavior and electronic properties of materials under high pressure. Global structure-searching schemes can be used to explore the phase diagram of a compound over a wide pressure range, identifying new stable or metastable phases. mdpi.com
For halide compounds, including those similar to this compound, pressure can induce significant phase transitions. For example, studies on lead bromide (PbBr₂) have predicted a sequence of phase transitions from the ambient orthorhombic Pnma structure to tetragonal I4/mmm, then to orthorhombic Cmca, and finally to orthorhombic Immm at progressively higher pressures. mdpi.com Similar investigations on barium iodide (BaI₂) revealed a transition from the Pnma phase to a tetragonal I4/mmm phase at high pressure. researchgate.netmdpi.com These transitions are often accompanied by changes in the coordination number of the cation. mdpi.com
A key aspect of these high-pressure studies is the prediction of the electronic band gap. Pressure generally leads to a decrease in the band gap of semiconductors. colab.ws In many cases, this can result in a semiconductor-to-metal transition. mdpi.com For instance, in PbBr₂, this transition is predicted to occur at approximately 120 GPa within the Cmca phase. mdpi.com In BaI₂, the transition to a metallic phase is predicted to occur at a moderate pressure through an indirect band gap closure in the I4/mmm structure. researchgate.netmdpi.com These computational predictions provide crucial information on how the fundamental properties of this compound could be tuned by applying external pressure.
Table of Predicted High-Pressure Phases and Properties for Analogous AX₂ Halides
Spectroscopic Probes of Barium 2+ ;bromide Systems and Their Interactions
Vibrational Spectroscopy
Vibrational spectroscopy examines the transitions between quantized vibrational energy states of molecules upon absorption of infrared radiation or through inelastic scattering of monochromatic light.
Fourier Transform Infrared (FT-IR) spectroscopy is a powerful technique for identifying the functional groups and molecular bonding within barium bromide-containing compounds. inoe.robruker.com In the analysis of semi-organic crystals incorporating barium bromide, such as L-Methionine Barium Bromide (LMBB), FT-IR spectra confirm the presence of the various functional groups within the molecular structure. researchgate.net For instance, specific vibrational frequencies in the spectrum can be assigned to stretching and bending modes of amine groups, carboxyl groups, and C-H bonds, confirming the incorporation of the organic molecule with the inorganic salt. researchgate.net Similarly, in urea (B33335) barium chloride crystals, FT-IR analysis reveals the vibrational frequencies associated with the functional groups of urea, confirming its presence in the compound. inoe.ro The technique is crucial for verifying the formation of the desired compound and understanding the molecular interactions within the crystal lattice. inoe.roresearchgate.net
Table 1: Representative FT-IR Vibrational Assignments for a Barium(2+);bromide Compound (L-Methionine Barium Bromide) This table is illustrative, based on typical assignments for amino acid complexes.
| Wavenumber (cm⁻¹) | Vibrational Assignment | Functional Group |
| ~3400 | N-H Stretching | Amine (NH₃⁺) |
| ~3000 | C-H Stretching | Aliphatic CH |
| ~1600 | N-H Bending | Amine (NH₃⁺) |
| ~1400 | C=O Symmetric Stretching | Carboxylate (COO⁻) |
| ~600 | C-S Stretching | Thioether |
Data synthesized from principles discussed in cited literature. researchgate.net
Raman spectroscopy is a key technique for analyzing the structural and vibrational modes of barium bromide, particularly its different crystalline phases. uni-kiel.deresearchgate.net Due to the high hygroscopicity of barium bromide, obtaining its Raman spectra can be challenging, but studies on single crystals and nanocrystals embedded in glass matrices have yielded significant results. uni-kiel.de
For the stable orthorhombic phase of BaBr₂, all 18 first-order Raman active modes have been observed and assigned to their respective symmetry classifications (Ag, B₁g, B₂g, B₃g). researchgate.net Theoretical ab initio calculations show good agreement with these experimental findings for both orthorhombic and metastable hexagonal phases of BaBr₂. uni-kiel.deresearchgate.net These studies are critical for understanding the lattice dynamics, as the vibrational energies influence fluorescence applications, especially when BaBr₂ is used as a host for rare-earth ions in nanocrystals. uni-kiel.de After thermal processing, Raman measurements can detect additional phonon bands at low energies, indicating the formation of BaCl₂ and BaBr₂ nanocrystals within glass-ceramics. researchgate.net
Table 2: Experimental and Theoretical Raman Frequencies (cm⁻¹) for Orthorhombic BaBr₂
| Symmetry | Experimental Frequency (cm⁻¹) | Theoretical Frequency (cm⁻¹) |
| B₃g | 46 | 46 |
| Ag | 57 | 57 |
| B₁g | 62 | 60 |
| B₂g | 72 | 70 |
| Ag | 80 | 78 |
| B₃g | 84 | 85 |
| Ag | 100 | 100 |
| B₁g | 108 | 107 |
| B₃g | 129 | 131 |
| Ag | 140 | 141 |
Data extracted from ab initio studies and experimental measurements. uni-kiel.de
Fourier Transform Infrared (FT-IR) Spectroscopy of this compound Compounds
Electronic and Optical Spectroscopy
This class of spectroscopy investigates the electronic structure of materials by observing transitions between electronic energy levels, providing information on optical properties like transparency and luminescence.
UV-Visible-Near Infrared (UV-Vis-NIR) spectroscopy is used to determine the optical transparency window of barium bromide compounds, a critical parameter for applications in optical devices. eag.comgcms.cz The technique measures the transmittance or absorbance of light as a function of wavelength. eag.com
Studies on semi-organic crystals have shown that barium bromide-containing materials can possess good optical transparency. For example, L-Methionine Barium Bromide (LMBB) crystals exhibit a wide transparency range with a lower cut-off wavelength at 246 nm. researchgate.net Similarly, urea barium chloride crystals are transparent in the visible region, with a lower cut-off wavelength of 320 nm and about 80% transparency, making them potential materials for nonlinear optical (NLO) applications. inoe.ro This wide transparency window is essential for frequency conversion applications and ensuring that the material does not absorb the generated higher-frequency light. inoe.ro
Table 3: Optical Transparency Properties of this compound Compounds
| Compound | Lower Cut-off Wavelength (nm) | Transparency (%) | Reference |
| L-Methionine Barium Bromide (LMBB) | 246 | Good | researchgate.net |
| Urea Barium Chloride (UBC) | 320 | ~80 | inoe.ro |
Luminescence and fluorescence spectroscopy are used to study the emission of light from barium bromide systems following excitation by various sources, such as X-rays or other high-energy radiation. aps.orgaps.org Pure, heat-treated barium bromide exhibits luminescence when exposed to alpha, beta, and gamma rays. aps.orgaps.org
X-ray excited optical luminescence (XEOL) studies on BaBr₂ reveal distinct emission characteristics. Pristine, undoped barium bromide shows a higher luminescence intensity compared to barium chloride, with an emission peak observed at 440 nm. ias.ac.in When doped with divalent europium (Eu²⁺), the emission peak shifts to 470 nm. ias.ac.in The luminescence properties are also highly dependent on the crystal structure. In fluorobromozirconate glass-ceramics, BaBr₂ nanocrystals in a metastable hexagonal phase exhibit a photoluminescence (PL) spectrum with a narrow band at 410 nm and a weaker broad band at 485 nm. researchgate.net Upon transformation to the stable orthorhombic phase, the spectrum changes to a single narrow band at 404 nm, which is assigned to the 4f⁶5d¹→4f⁷ emission from Eu²⁺ ions. researchgate.net
Table 4: Luminescence Emission Peaks of this compound Systems
| Material System | Excitation Source | Emission Peak (nm) | Notes | Reference |
| Pristine BaBr₂ | X-rays (XEOL) | 440 | Undoped sample | ias.ac.in |
| Eu²⁺-doped BaBr₂ | X-rays (XEOL) | 470 | Doped sample | ias.ac.in |
| Eu²⁺ in hexagonal BaBr₂ nanocrystals | Photoluminescence | 410, 485 | Metastable phase | researchgate.net |
| Eu²⁺ in orthorhombic BaBr₂ nanocrystals | Photoluminescence | 404 | Stable phase | researchgate.net |
X-ray Absorption Spectroscopy (XAS) is a powerful element-specific technique for probing the local atomic structure and electronic state of atoms in a material. ansto.gov.aunih.gov XAS is divided into two regions: X-ray Absorption Near-Edge Structure (XANES), which provides information on oxidation state and coordination chemistry, and Extended X-ray Absorption Fine Structure (EXAFS), which reveals details about the bond distances and coordination numbers of nearest-neighbor atoms. nih.govberstructuralbioportal.org
For bromide-containing compounds, Bromine K-edge XANES spectroscopy has proven effective in evaluating and discriminating between different crystal structures of active pharmaceutical ingredients in hydrobromide salt forms. nih.gov The distinct shapes of the XANES spectra are attributable to differences in the interatomic interactions surrounding the bromine ions in various crystal lattices. nih.gov Furthermore, methods have been developed for the determination of bromine via the molecular absorption of barium monobromide (BaBr) using high-resolution continuum source atomic absorption spectrometry. rsc.orgresearchgate.netrsc.org In these methods, the molecular absorption of the BaBr molecule is measured at a specific wavelength (e.g., 520.819 nm) to quantify the amount of bromine, demonstrating a practical application of the spectroscopic properties of a barium-bromine species. rsc.orgrsc.org
Luminescence and Fluorescence Spectroscopy for Emission Characteristics
Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy serves as a powerful tool for elucidating the structure and dynamics of materials at an atomic level. For this compound, both proton and solid-state NMR techniques offer unique perspectives.
Proton Magnetic Resonance (PMR) Studies of Hydrated this compound
Proton Magnetic Resonance (PMR) studies of hydrated barium bromide, specifically barium bromide dihydrate (BaBr₂·2H₂O), have provided detailed information about the arrangement of its water molecules. The PMR spectrum of a BaBr₂·2H₂O crystal displays a well-resolved fine structure. aip.org This complex pattern is explained by the existence of a four-proton system within the crystal structure. aip.org
Theoretical analysis of the spectrum, when compared with experimental results, indicates that the four protons are arranged in a parallelogram configuration within the a-c plane of the crystal. aip.org This finding is consistent with prior structural determinations from x-ray diffraction studies. aip.org The analysis further refines the geometry, showing one side of the proton parallelogram is perpendicular to the crystal's c axis. aip.org The shape deviates from a perfect rectangle by approximately 3°13'. aip.org The successful application of first-order perturbation theory to compute a spectrum that matches the experimental one validates the four-proton system model for this hydrated compound. aip.org
Solid-State NMR for Structural and Dynamics Insights
Solid-state NMR (SSNMR) is an indispensable technique for investigating the molecular dynamics and structural properties of solid inorganic compounds, irrespective of their crystallinity. mdpi.com While specific, detailed SSNMR studies on this compound are not extensively documented in the reviewed literature, the principles of the technique can be understood from studies on analogous simple inorganic bromide salts like ammonium (B1175870) bromide (NH₄Br). psu.edu
Advanced Molecular Absorption Spectrometry
Advanced molecular absorption spectrometry techniques have been developed for the highly sensitive analysis of elements that are otherwise difficult to measure directly, such as bromine. These methods often involve the generation of a diatomic molecule containing the element of interest.
High-Resolution Continuum Source Molecular Absorption Spectrometry (HR-CS ETAAS) for Elemental Analysis
A novel and challenging method has been developed for the determination of bromine through the molecular absorption of barium monobromide (BaBr). rsc.orgrsc.orgresearchgate.net This technique utilizes a high-resolution continuum source electrothermal atomic absorption spectrometer (HR-CS ETAAS). rsc.org The fundamental principle involves introducing a barium source, which acts as the molecule-forming element, along with the bromine-containing sample into a graphite (B72142) furnace. rsc.orgyok.gov.tr Inside the furnace, the high temperature facilitates the formation of gaseous BaBr molecules. yok.gov.tr The spectrometer then measures the absorption of light from a continuum source by these molecules at a specific wavelength. rsc.org
The high resolution of the HR-CS AAS system is a key advantage, as it can resolve fine spectral features and minimize interferences. rsc.org This allows for the precise quantification of total bromine in a sample, a significant advantage over methods that only determine bromide. rsc.org The method has been successfully applied to determine bromine content in various samples, demonstrating its reliability. rsc.org
Optimization of Spectrometric Parameters for Barium Monobromide Detection
The successful determination of bromine via BaBr molecular absorption is highly dependent on the precise optimization of the spectrometer's operational parameters. rsc.orgrsc.org Key parameters that have been optimized through systematic studies include the pyrolysis and volatilization (or molecule-forming) temperatures, the amount of the molecule-forming agent (barium), and the specific wavelength for measurement. rsc.orgresearchgate.netresearchgate.net
Maximum sensitivity for the detection of BaBr was achieved at a wavelength of 520.819 nm, which was found to be free of spectral interferences. rsc.orgrsc.org The optimal temperatures were determined by creating pyrolysis and volatilization curves, which showed the highest sensitivity with good precision at a pyrolysis temperature of 700 °C and a volatilization (molecule-forming) temperature of 2200 °C. rsc.orgrsc.orgresearchgate.net For these analyses, 250 µg of barium is typically co-injected with the sample. rsc.orgresearchgate.net These optimized conditions ensure efficient formation of the BaBr molecule and provide maximum signal for accurate quantification. rsc.org
Table of Optimized HR-CS ETAAS Parameters for BaBr Detection
| Parameter | Optimized Value | Source(s) |
| Measurement Wavelength | 520.819 nm | rsc.org, rsc.org |
| Pyrolysis Temperature | 700 °C | rsc.org, rsc.org, researchgate.net |
| Volatilization/Molecule-Forming Temperature | 2200 °C | rsc.org, rsc.org, researchgate.net |
| Barium Amount | 250 µg | rsc.org, researchgate.net |
Reactivity and Solution Chemistry of Barium 2+ ;bromide
Solvolysis and Dissolution Phenomena in Various Media
The dissolution of barium bromide in a solvent, a process known as solvolysis, involves the dissociation of the salt into its constituent ions, which then become surrounded by solvent molecules. lardbucket.org In aqueous solutions, barium bromide acts as a simple salt, readily dissolving and dissociating. wikipedia.org The solubility of barium bromide in water is significant, and it is also soluble in its own water of hydration. geeksforgeeks.orgvedantu.com
Ion-Solvent and Ion-Ion Interactions in Aqueous and Organic Solutions
In solution, the behavior of barium bromide is dictated by the interplay of ion-solvent and ion-ion interactions. biointerfaceresearch.com The Ba²⁺ and Br⁻ ions interact with the polar molecules of the solvent, a process that is particularly strong in aqueous solutions due to the high polarity of water. lardbucket.org These interactions lead to the formation of a solvation shell of water molecules around the ions. lardbucket.org
Studies in aqueous-organic solvent mixtures, such as dioxane-water and ethylene (B1197577) glycol-water, have provided deeper insights into these interactions. biointerfaceresearch.com The presence of strong ion-solvent interactions is confirmed by positive values of the viscosity B-coefficient in these media. biointerfaceresearch.com Furthermore, substantial ion-ion interactions are indicated by positive values of the viscosity A coefficient at various temperatures. biointerfaceresearch.com Research using thermo-acoustical parameters in methanol-water, ethanol-water, and dioxane-water systems also points to the presence of significant ion-solvent interactions for barium bromide. niscpr.res.in
Volumetric and Viscometric Studies of Solution Behavior
Volumetric and viscometric studies are powerful tools for investigating the behavior of electrolytes in solution, providing information about solute-solute and solute-solvent interactions. nih.gov For barium bromide, these studies reveal how the ions affect the volume and flow of the solution.
The apparent molar volume (φv), a measure of the volume occupied by the solute in the solution, and the viscosity B-coefficient from the Jones-Dole equation are key parameters derived from these studies. biointerfaceresearch.comnih.gov For instance, in aqueous solutions of 1,4-dioxane (B91453) and ethylene glycol, the positive viscosity B-coefficients for barium bromide confirm strong ion-solvent interactions. biointerfaceresearch.com The increase in viscosity with a higher mass fraction of barium bromide is a direct consequence of increased intermolecular forces of attraction. biointerfaceresearch.com
Hepler's constant, derived from volumetric data, can be used to predict the effect of the solute on the solvent's structure. biointerfaceresearch.com For barium bromide in the studied aqueous-organic mixtures, a positive Hepler's constant suggests a structure-promoting effect. biointerfaceresearch.com
Table 1: Viscometric Parameters for Barium Bromide in Aqueous-Organic Solutions
| Solvent System | Parameter | Observation | Implication |
|---|---|---|---|
| Dioxane-Water | Viscosity B-coefficient | Positive | Strong ion-solvent interactions biointerfaceresearch.com |
| Ethylene Glycol-Water | Viscosity B-coefficient | Positive | Strong ion-solvent interactions biointerfaceresearch.com |
| Dioxane-Water | Viscosity A coefficient | Positive | Substantial ion-ion interactions biointerfaceresearch.com |
| Ethylene Glycol-Water | Viscosity A coefficient | Positive | Substantial ion-ion interactions biointerfaceresearch.com |
| Dioxane-Water & Ethylene Glycol-Water | Hepler's Constant | Positive | Structure-promoting behavior biointerfaceresearch.com |
Complexation Chemistry of Barium(2+);bromide
Barium bromide participates in complexation reactions, where the Ba²⁺ ion acts as a Lewis acid, accepting electron pairs from a variety of electron-donating ligands to form coordination complexes.
Coordination with Macrocyclic Ligands (e.g., Crown Ethers)
Macrocyclic ligands, such as crown ethers, are known for their ability to selectively bind metal cations within their central cavity. rsc.orgresearchgate.net The complexation of barium ions with crown ethers has been a subject of significant study. tandfonline.com The stability of these complexes is influenced by factors such as the size of the crown ether's cavity relative to the ionic radius of the barium ion. muk.ac.ir
For example, 18-crown-6 (B118740) has shown a higher affinity for Ba²⁺ compared to other alkali and alkaline earth metal ions like potassium, cesium, sodium, calcium, and lithium. In contrast, dibenzo-18-crown-6 (B77160) exhibits a preference for potassium over barium. muk.ac.ir The introduction of functionalized side chains with anionic groups on macrocyclic polyethers can significantly enhance the stability of barium complexes. researchgate.net Specifically, ligands based on a diaza-18-crown-6 macrocycle have been investigated for their ability to chelate Ba²⁺. nih.gov
Some barium complexes with crown ether-functionalized ligands have been synthesized and characterized, revealing high coordination numbers. rsc.org
Formation of Inorganic and Organic Complexes
Barium bromide reacts with various inorganic and organic species to form complexes and precipitates. In aqueous solutions, it reacts with sulfate (B86663), oxalate (B1200264), fluoride (B91410), and phosphate (B84403) ions to produce solid precipitates of barium sulfate, barium oxalate, barium fluoride, and barium phosphate, respectively. wikipedia.orgembibe.com
The reactions are as follows:
With sulfate salts: BaBr₂ + SO₄²⁻ → BaSO₄(s) + 2Br⁻ geeksforgeeks.orgvedantu.com
With oxalic acid: BaBr₂ + C₂O₄²⁻ → BaC₂O₄(s) + 2Br⁻ geeksforgeeks.orgembibe.com
With hydrofluoric acid: BaBr₂ + 2HF → BaF₂(s) + 2HBr embibe.com
With phosphoric acid: 3BaBr₂ + 2H₃PO₄ → Ba₃(PO₄)₂(s) + 6HBr embibe.com
Barium ions also form complexes with organic ligands. For instance, the formation of complexes with sugars has been studied, where hydroxyl groups on the sugar molecule displace water molecules from the solvation sphere of the Ba²⁺ ion. iupac.org
Stability Constants of this compound Complexes with Other Metal Ions
The stability of complexes formed by barium is quantified by stability constants (log K). These constants are crucial for understanding the thermodynamics of complex formation. nih.gov For example, the stability constants for barium complexes with various calix wikipedia.orgcrown-6 derivatives have been determined using techniques like NMR and UV/Vis titration, with log K values reported in the range of 4.1 to 5.0. researchgate.net
Research has also focused on determining the stability constants of barium complexes with ligands like EDTA in different media. chalmers.se The specific ion interaction theory (SIT) is often employed to account for the effects of the ionic medium and to extrapolate stability constants to zero ionic strength. chalmers.se
Table 2: Compound Names Mentioned in the Article
| Compound Name |
|---|
| This compound |
| Barium bromide |
| Barium sulfate |
| Barium oxalate |
| Barium fluoride |
| Barium phosphate |
| 18-crown-6 |
| Dibenzo-18-crown-6 |
| Diaza-18-crown-6 |
| EDTA |
| Potassium |
| Cesium |
| Sodium |
| Calcium |
| Lithium |
| Dioxane |
| Ethylene glycol |
| Methanol |
| Ethanol |
| Water |
| Hydrobromic acid |
| Sulfuric acid |
| Oxalic acid |
| Hydrofluoric acid |
Chemical Transformations and Reaction Pathways
In aqueous solutions, this compound, or barium bromide, behaves as a simple salt, dissociating into barium cations (Ba²⁺) and bromide anions (Br⁻). wikipedia.org A key characteristic of its reactivity is the formation of insoluble barium salts upon reaction with various anionic species. This property is the basis for several qualitative analysis tests and synthetic procedures. marz-kreations.com
When a solution of barium bromide is combined with a solution containing sulfate ions (SO₄²⁻), a white, solid precipitate of barium sulfate (BaSO₄) is immediately formed. wikipedia.orgbyjus.comyoutube.com This reaction is a classic example of a double displacement or precipitation reaction and is a reliable test for either barium or sulfate ions due to the very low solubility of barium sulfate in water and acidic solutions. deanza.eduscienceready.com.au
The net ionic equation for this reaction is: Ba²⁺(aq) + SO₄²⁻(aq) → BaSO₄(s) byjus.com
Similarly, barium bromide reacts with phosphate ions (PO₄³⁻) to produce a solid precipitate of barium phosphate (Ba₃(PO₄)₂). wikipedia.orgbrainly.com When aqueous solutions of barium bromide and a soluble phosphate salt, such as sodium phosphate, are mixed, the resulting double displacement reaction yields the insoluble barium phosphate. brainly.com
The net ionic equation for the reaction with phosphate is: 3Ba²⁺(aq) + 2PO₄³⁻(aq) → Ba₃(PO₄)₂(s) brainly.com
Reactions also occur with other anions, such as those from oxalic acid and hydrofluoric acid, to yield precipitates of barium oxalate and barium fluoride, respectively. wikipedia.org
Interactive Data Table: Precipitation Reactions of Barium Bromide
| Reactant Anion | Anion Formula | Precipitate Formed | Precipitate Formula | Appearance |
| Sulfate | SO₄²⁻ | Barium Sulfate | BaSO₄ | White Precipitate wikipedia.orgscienceready.com.au |
| Phosphate | PO₄³⁻ | Barium Phosphate | Ba₃(PO₄)₂ | Solid Precipitate wikipedia.orgbrainly.com |
| Carbonate | CO₃²⁻ | Barium Carbonate | BaCO₃ | Milky White Precipitate marz-kreations.com |
| Oxalate | C₂O₄²⁻ | Barium Oxalate | BaC₂O₄ | Solid Precipitate wikipedia.org |
| Fluoride | F⁻ | Barium Fluoride | BaF₂ | Solid Precipitate wikipedia.org |
| Sulfite | SO₃²⁻ | Barium Sulfite | BaSO₃ | White Precipitate marz-kreations.com |
Chemiionization reactions are processes in which new ionized species are formed as a direct result of a chemical reaction. Research into the dynamics of reactions between barium atoms and bromine-containing molecules has provided insight into these pathways. The presence of two valence electrons in alkaline-earth atoms like barium leads to specific reaction channels, including chemiionization, which are associated with the transfer of the more energetic, inner electron. researchgate.net
Studies on the reactive scattering of barium with bromine molecules (Br₂) and other bromine species explore the formation of ion pairs, such as Ba⁺Br⁻. The dynamics of these barium-bromine chemiionization reactions have been investigated to understand the fundamental processes of bond formation and energy transfer. acs.org These reactions are complex and can proceed through different mechanisms, sometimes involving excited electronic states. researchgate.net
Barium bromide is capable of forming double salts, which are crystalline salts containing more than one cation or anion. unacademy.com A notable example is its reaction with sugar acids. Research has demonstrated the formation of a unique crystalline double salt involving barium bromide and barium 2-ketolactobionate. nist.gov
This double salt was discovered during the preparation of 2-ketolactobionic acid, which involved the oxidation of lactose (B1674315) osone with bromine in the presence of barium carbonate. The barium bromide, a byproduct of the reaction, co-crystallized with the primary barium salt of the sugar acid to form a distinct compound. This particular double salt is reported to be the first and only crystalline barium bromide salt of a sugar acid described in the literature. nist.gov
The formation of this stable, freely crystallizing double salt proved useful for the separation and identification of 2-ketolactobionic acid. The double salt can be converted back to the normal barium 2-ketolactobionate by removing the barium bromide with silver sulfate, and it can be regenerated by adding a mole of barium bromide back to the normal salt. nist.gov
Interactive Data Table: Composition of Barium 2-ketolactobionate-Barium Bromide Double Salt
| Component | Formula | Calculated % | Found % |
| Carbon | C | 23.7 | 23.9 |
| Hydrogen | H | 3.8 | 3.8 |
| Barium | Ba | 22.6 | 22.6 |
| Bromine | Br | 13.1 | 13.2 |
| Data for the tetrahydrate form: Ba(C₁₂H₁₉O₁₂)₂·BaBr₂·4H₂O nist.gov |
Applications of Barium 2+ ;bromide in Advanced Materials and Scientific Fields
Optical Materials Science
The optical properties of barium(2+);bromide make it a valuable compound in the field of optical materials science. It is utilized in the research and development of materials for radiation detection, luminescence, specialized glass manufacturing, and nonlinear optical devices.
This compound is investigated for its potential use in scintillation detectors, which are crucial for detecting radiation in the medical and nuclear industries. imarcgroup.com Scintillation materials absorb high-energy radiation, such as X-rays and gamma rays, and convert this energy into pulses of visible light. hellma-materials.com This process, known as scintillation, allows for the detection and measurement of ionizing radiation. imarcgroup.comhellma-materials.com The unique optical properties of barium bromide make it a candidate for these detectors. imarcgroup.com
While research into various scintillating materials is ongoing, related barium compounds like barium fluoride (B91410) (BaF₂) are recognized for their ultra-fast UV emissions, making them suitable for fast-timing research in physics. berkeleynucleonics.com The development of new halide scintillators, including those based on bromide compounds, is an active area of research aimed at achieving high light yield, fast response times, and good energy resolution for applications in medical imaging and high-energy physics. radiologykey.comjst.go.jp
Table 1: Comparison of Select Scintillator Materials
| Scintillator Material | Key Characteristics |
|---|---|
| Barium Fluoride (BaF₂) | Ultra-fast sub-nanosecond UV emissions; used in fast timing research. berkeleynucleonics.com |
| Cerium Bromide (CeBr₃) | High resolution, fast decay time, low intrinsic background. berkeleynucleonics.com |
| Lanthanum Bromide (LaBr₃) | Exceptional energy resolution and rapid response time. berkeleynucleonics.com |
Barium compounds are integral to the development of luminescent materials and phosphors. Phosphors are substances that exhibit luminescence and are essential in applications like LED lighting and medical imaging for converting one form of energy, such as X-rays, into visible light. google.comacs.org
A notable example is europium-doped barium fluorobromide (BaFBr:Eu), which is a well-established phosphor used in photostimulable storage panels for X-ray imaging. google.com Research in this area focuses on improving the properties of these phosphors, such as increasing the prompt emission and reducing afterglow, to enhance imaging sensitivity. google.com Studies on the luminescence of europium-doped barium halides, including barium bromide, have been conducted to understand the physical processes responsible for light emission upon exposure to X-rays. ias.ac.in The goal of such research is to develop more efficient phosphors for various applications. ias.ac.in The development of phosphor materials is a continuous process, with researchers aiming to design materials with high luminescence, thermal stability, and specific emission spectra for advanced applications. acs.org
This compound is employed in the manufacturing of optical glass to modify its refractive index. chemimpex.com The addition of barium compounds to glass formulations is a known method to increase the refractive index, a critical parameter for producing high-quality lenses and prisms. chemimpex.comstudfile.net While barium carbonate is also used for this purpose, barium bromide serves as a valuable component in creating specialized optical glasses. chemimpex.comstudfile.net These glasses are then used in a variety of optical instruments and devices. The use of barium bromide also extends to the production of optical filters. netascientific.com
In the field of nonlinear optics, materials that can alter the properties of light passing through them are of great interest for applications in photonics and laser technology. Research into new nonlinear optical (NLO) materials has included the investigation of semi-organic crystals that incorporate barium salts. inoe.ro For instance, semi-organic NLO crystals combining organic molecules like urea (B33335) with inorganic salts such as barium chloride have been grown and studied for their NLO properties. inoe.ro
There have also been reports on the growth and characterization of a semi-organic crystal referred to as L-methionine barium bromide (LMBB) for its potential in optical limiting applications. researchgate.netresearchgate.net However, subsequent critical analysis has suggested that the material identified as LMBB may, in fact, be barium bromide dihydrate. researchgate.net The search for new NLO materials with large second-order nonlinearities and high laser damage thresholds remains an active area of research, with various compounds being explored for their potential in optoelectronic applications. nih.govacs.org
Table 2: Investigated Properties of a Reported Semi-Organic Barium Bromide Crystal
| Property | Reported Finding | Reference |
|---|---|---|
| Crystal System | Monoclinic | researchgate.net |
| Lower Cut-off Wavelength | 246 nm | researchgate.net |
| Nonlinearity Coefficient (β) | 1.7×10⁻¹¹ m/W | researchgate.net |
Development of Optical Glass and Filters
Energy Storage Materials
The unique electrochemical properties of bromide ions are being explored for their potential in advanced energy storage systems, particularly in the development of safer and more efficient batteries.
Bromide-based electrolytes are being investigated as a key component in next-generation battery technologies. rsc.org In sodium metal batteries, for example, a nonflammable electrolyte using a bromide-based solvent has been shown to improve safety and prolong cycle life. rsc.org This type of electrolyte can form a stable solid electrolyte interphase (SEI) containing sodium bromide, which helps to suppress the formation of dendrites that can cause short circuits. rsc.org
Role as Electrolytes in Advanced Battery Systems
Catalysis and Surface Chemistry
This compound serves as a component and promoter in various catalytic processes. mat-mall.coma2bchem.com In organic synthesis, it can function as a catalyst or reagent. a2bchem.com For instance, it can act as a Lewis acid to facilitate electrophilic aromatic substitution reactions. a2bchem.com Its ability to form complexes with certain functional groups also makes it useful in coordination chemistry. a2bchem.com
In the realm of industrial catalysis, barium compounds, including barium bromide, are used to passivate cracking catalysts. google.com Patent literature describes the preparation of catalysts containing barium bromide for oxidative coupling processes. google.com In one example, a catalyst composed of 8 weight percent hydrated barium bromide on an aluminum oxide support was prepared for such applications. google.com Barium salts, including halides like barium chloride and bromide, are cited as suitable for treating catalysts to mitigate the negative effects of metal contaminants in hydrocarbon feedstocks. google.com
This compound is utilized as an agent in the surface treatment of metals. mat-mall.com It is included in formulations designed to protect metal surfaces. google.com A patent for a metal surface protective agent lists barium bromide among other water-soluble barium salts like barium chloride as an effective component for treating metal surfaces. google.com The function of bromide ions in surface treatment solutions, often in combination with chloride ions, is to etch metal surfaces, such as copper and its alloys. google.com This controlled etching can improve the adhesion of subsequently laminated organic materials, a crucial step in the manufacturing of electronic components like printed circuit boards. google.com
This compound is incorporated into flame retardant formulations to enhance the fire resistance of materials. mat-mall.comtestbook.com It is often used as a component in these formulations for plastics, coatings, and textiles. testbook.com The primary mechanism for halogenated flame retardants, which include brominated compounds, involves a chemical interruption of the combustion process in the gas phase. mst.dk When burned, these compounds release halogen radicals (in this case, bromine) that scavenge high-energy H• and OH• radicals, which are essential for propagating the combustion chain reaction. mst.dk While many brominated flame retardants are complex organic molecules, inorganic salts like barium bromide can also contribute to this effect. testbook.commst.dk Patent literature details flame-retardant masterbatches that, while not explicitly listing barium bromide, use other barium compounds like barium stearate (B1226849) alongside brominated polymers, indicating the role of barium compounds in synergy with bromine sources in these applications. google.com
Applications in Metal Surface Treatment
Precursor Chemistry and Synthetic Reagent Applications
A primary and versatile application of this compound is its role as a precursor or starting material for the synthesis of other barium compounds. wikipedia.orgchemimpex.comimarcgroup.commyskinrecipes.comguidechem.comheegermaterials.com Its high solubility in water makes it an excellent source of barium ions (Ba²⁺) for precipitation reactions. wikipedia.orgchemimpex.com
By reacting an aqueous solution of barium bromide with solutions containing specific anions, a variety of insoluble barium salts can be precipitated. wikipedia.org This method is a fundamental technique in inorganic synthesis. For example:
Reaction with sulfate (B86663) salts (e.g., sodium sulfate) produces a solid precipitate of barium sulfate (BaSO₄). wikipedia.orgmatec-conferences.orgtandfonline.com
Reaction with hydrofluoric acid or other fluoride sources yields barium fluoride (BaF₂). wikipedia.org
Reaction with oxalic acid results in the precipitation of barium oxalate (B1200264). wikipedia.org
Reaction with phosphoric acid gives a precipitate of barium phosphate (B84403). wikipedia.org
Beyond simple precipitation, barium bromide is a reagent in more complex syntheses. It has been used in the synthesis of novel fluoride bromide compounds, such as Ba₆.₆₆₈(₂)Ca₀.₃₃₂(₂)F₁₂Br₂. unige.ch It also serves as a starting material in the synthesis of complex compounds like barium hexafluoridoosmates, where it is reacted with reagents like bromine trifluoride. mdpi.com While many synthesis routes for the important electronic ceramic barium titanate (BaTiO₃) use precursors like barium chloride or barium acetate, the underlying principle of using a soluble barium salt means barium bromide could also serve as the barium source in similar complexation or precipitation methods. dergipark.org.trustb.edu.cnresearchgate.net
Table 2: Synthesis of Barium Compounds from this compound
| Reactant(s) | Resulting Barium Compound | Compound Formula | Citation(s) |
| Sulfate salts (e.g., Na₂SO₄) | Barium sulfate | BaSO₄ | wikipedia.org |
| Hydrofluoric acid (HF) | Barium fluoride | BaF₂ | wikipedia.org |
| Oxalic acid (H₂C₂O₄) | Barium oxalate | BaC₂O₄ | wikipedia.org |
| Phosphoric acid (H₃PO₄) | Barium phosphate | Ba₃(PO₄)₂ | wikipedia.org |
| Calcium fluoride, Sodium bromide (flux) | Barium Calcium Fluoride Bromide | Ba₆.₆₆₈(₂)Ca₀.₃₃₂(₂)F₁₂Br₂ | unige.ch |
| Bromine trifluoride, Osmium | Barium Hexafluoridoosmate(V) | Ba(OsF₆)₂ | mdpi.com |
Utilization in Organic Synthesis and Substitution Reactions
This compound (BaBr₂) serves as a versatile compound in the field of organic synthesis, where it functions as both a reagent and a catalyst. a2bchem.com Its utility is particularly noted in reactions involving the introduction of bromide ions or leveraging its properties as a Lewis acid. a2bchem.com As a water-soluble salt, it provides a convenient source of barium ions and bromide ions for various chemical transformations. imarcgroup.comgitbook.io
The role of barium bromide in organic synthesis can be categorized into several key areas:
Source of Bromide Ions: BaBr₂ acts as a precursor for the synthesis of other organic and inorganic bromides. marketresearchintellect.comguidechem.comheegermaterials.com The bromide ions (Br⁻) from dissolved barium bromide can participate in nucleophilic substitution reactions, replacing other leaving groups in an organic molecule. For instance, it can be employed in the conversion of alkyl chlorides to alkyl bromides. testbook.com This type of reaction is fundamental in organic chemistry for modifying the reactivity and functionality of molecules. msu.edulibretexts.org
Lewis Acid Catalysis: In certain reactions, anhydrous barium bromide can function as a Lewis acid. This allows it to promote reactions such as electrophilic aromatic substitution by activating substrates. a2bchem.com
Precursor to Reagents: It is used to prepare other chemicals and reagents utilized in photography and various syntheses. guidechem.comchemeurope.com
Detailed research findings highlight its participation in specific reaction types. While molecular bromine (Br₂) is a common brominating agent, its hazardous nature has led to the development of safer alternatives, including the in situ generation of bromine from bromide salts like BaBr₂. acs.orgresearchgate.net Barium bromide can be used in conjunction with an oxidizing agent to achieve the bromination of organic substrates.
Below is a data table summarizing the applications of this compound in organic synthesis.
| Application Type | Role of this compound | Reaction Type | Example |
| Reagent | Source of Nucleophilic Bromide Ions | Nucleophilic Substitution | Conversion of alkyl chlorides to alkyl bromides testbook.com |
| Catalyst | Lewis Acid | Electrophilic Aromatic Substitution | Activation of aromatic rings for substitution a2bchem.com |
| Precursor | Starting Material | Preparation of other bromides | Synthesis of various organic and inorganic bromine compounds marketresearchintellect.comheegermaterials.com |
The ability of the bromide ion to act as a nucleophile and replace other halides or leaving groups is a cornerstone of its utility in substitution reactions. msu.edu These reactions are critical for building complex organic molecules from simpler starting materials.
Emerging and Specialized Applications
Beyond traditional chemical synthesis, this compound is finding application in cutting-edge technological and scientific fields. Its specific properties make it a candidate for use in advanced electronic components and as a material for the burgeoning area of quantum technologies.
This compound is identified as a material with applications in electronics. mat-mall.com It is utilized in the fabrication of certain electronic components and is classified under electronic materials. chemscene.com Its role often stems from its properties as an ionic crystal and its ability to function within specific device architectures. mat-mall.com For example, it can be used as a component in battery materials where it serves as an electrolyte, providing a pathway for ionic conduction. mat-mall.com The compound is also incorporated into various electronic materials, contributing to the development of organic-inorganic hybrid materials and photonic/optical materials. chemscene.com
The unique properties of barium and its compounds are being explored for their potential in quantum technologies. gitbook.io Barium bromide is considered for use in creating advanced materials like luminescent materials and scintillator devices that are relevant to this field. imarcgroup.comgitbook.io Scintillators, which convert high-energy radiation into light, are crucial for detection and measurement, and BaBr₂'s optical properties are of interest for these applications. imarcgroup.com
A significant area of research within quantum technologies is the development of quantum computers. One of the most promising approaches involves the use of trapped ions as quantum bits (qubits). ukri.org The barium ion (Ba⁺) has been identified as a particularly suitable candidate for a qubit due to its atomic structure. ukri.orgcsis.org Research groups are actively developing techniques to create, control, and measure single barium ions for quantum computing applications. cqt.sg Barium bromide can serve as a source material for generating the barium ions needed for these advanced quantum systems. guidechem.com
The table below outlines the properties of the Barium-137 ion that are relevant to its application in quantum information processing.
| Property | Description | Relevance to Quantum Technologies |
| Hyperfine Structure | Splitting of electronic energy levels due to the nucleus's magnetic field. cqt.sg | Allows for the storage of quantum information (qubits) in stable energy states. cqt.sg |
| Nuclear Electromagnetic Moments | Describes the shape and properties of the nuclear electromagnetic field (magnetic dipole, electric quadrupole). cqt.sg | Precise measurements of these moments are crucial for controlling the ion's quantum state with high fidelity. cqt.sg |
| Ion Trapping | Barium ions can be confined and manipulated using electromagnetic fields. csis.org | Enables the creation of stable, controllable arrays of qubits, a prerequisite for building a quantum computer. ukri.org |
The development of "Advanced Barium Quantum Systems" aims to leverage these properties to build more reliable and high-performance quantum computers, integrating barium-based qubits into silicon chips. ukri.org
Advanced Analytical Chemistry Methodologies Involving Barium 2+ ;bromide
Quantitative Determination of Bromine/Bromide Species Using Barium(2+);bromide Chemistry
A novel and challenging method has been developed for the quantitative determination of bromine through the molecular absorption of barium monobromide (BaBr). researchgate.netrsc.org This technique utilizes a high-resolution continuum source electrothermal atomic absorption spectrometer (HR-CS ETAAS). researchgate.netrsc.org In this method, a solution containing barium is mixed with the sample in a graphite (B72142) tube. researchgate.net By applying specific pyrolysis and molecule-forming temperatures, BaBr molecules are generated, and their absorption is measured at a characteristic wavelength. researchgate.netrsc.org
The process involves co-injecting the sample and a barium nitrate (B79036) solution into the graphite tube. rsc.org The molecular absorption of BaBr is then measured at 520.819 nm. rsc.org This method has demonstrated linearity for bromine quantities up to 1 µg. researchgate.netrsc.org The use of zirconium as a permanent modifier has been shown to provide maximum sensitivity and freedom from spectral interferences. researchgate.net
Detailed research findings have established optimized parameters for this spectrometric method.
Table 1: Optimized Parameters for Bromine Determination via BaBr Molecular Absorption Spectrometry
| Parameter | Value | Source |
|---|---|---|
| Molecule | Barium monobromide (BaBr) | researchgate.netrsc.org |
| Wavelength | 520.819 nm | rsc.org |
| Pyrolysis Temperature | 700 °C | researchgate.netrsc.org |
| Molecule Forming Temperature | 2200 °C | researchgate.netrsc.org |
| Limit of Detection (LOD) | 1.7 ng of Bromine | researchgate.netrsc.org |
| Characteristic Mass | 4.0 ng of Bromine | researchgate.netrsc.org |
Other spectrometric methods for bromide determination involve forming different diatomic molecules, such as calcium bromide (CaBr) or thallium mono-bromide (TlBr), and measuring their absorption. researchgate.netosti.gov For instance, bromine can be determined via the molecular absorption of CaBr at 625.315 nm. osti.gov
Potentiometric determination of the bromide ion is a well-established technique that employs a bromide ion-selective electrode (ISE) combined with a reference electrode. epa.gov This system measures the potential difference between the two electrodes, which correlates to the concentration of bromide ions in the sample. epa.gov To ensure accurate measurements, an ionic strength adjustment (ISA) solution is added to both samples and standards to maintain a constant ionic strength. epa.gov
The calibration of the system is performed by measuring the potential (in millivolts) of a series of standard solutions and plotting the mV reading against the logarithm of the bromide concentration. epa.gov A properly functioning electrode system should exhibit a linear response with a slope of 54-60 mV for every tenfold change in bromide concentration. epa.gov While not all types of bromide ISEs are suitable for every application, those with a silver bromide single-crystal membrane have been shown to provide a theoretical calibration slope. sci-hub.se This technique has been applied to determine serum bromide levels in patients, demonstrating a linear relationship for bromide concentrations in the range of 3-50 mM. nih.gov
Table 2: Key Aspects of Potentiometric Bromide Determination
| Aspect | Description | Source |
|---|---|---|
| Principle | Measurement of potential difference proportional to bromide concentration. | epa.gov |
| Electrode System | Bromide Ion-Selective Electrode (ISE) and a double-junction reference electrode. | epa.gov |
| Key Reagent | Ionic Strength Adjustment (ISA) solution (e.g., 5M Sodium Nitrate). | epa.gov |
| Performance Metric | Nernstian slope of 54-60 mV per decade of bromide concentration. | epa.gov |
| Application | Analysis of bromide in aqueous solutions, including biological samples like serum. | epa.govnih.gov |
Ion chromatography (IC) is a powerful and widely used technique for the analysis of anions, including bromide. filab.fr The method separates ions based on their interaction with an ion-exchange column. mdpi.com After separation, the ions are typically detected using a suppressed conductivity detector. mdpi.com
IC methods have been developed and validated for determining bromide in diverse matrices such as drinking water, pharmaceutical ingredients, and industrial solutions. mdpi.comcgsjournals.comlcms.cz For instance, a high-performance ion chromatography (HPIC) method using an anion exchange column and a potassium hydroxide (B78521) eluent was developed to determine bromide ions resulting from the degradation of N-bromosuccinimide in active pharmaceutical ingredients. mdpi.com In drinking water analysis, IC is used to monitor bromide levels, as it is a precursor to the formation of bromate, a potential carcinogen, during ozonation. cgsjournals.comthermofisher.com Specialized columns, like the IonPac AS9-HC, have been developed to improve the separation of bromide from high concentrations of interfering ions such as chloride. thermofisher.com
Table 3: Examples of Ion Chromatography Applications for Bromide Analysis
| Application | Column | Eluent | Detector | Detection Limit (Bromide) | Source |
|---|---|---|---|---|---|
| Pharmaceuticals (Prasugrel) | Anion exchange column | Potassium Hydroxide (gradient) | Suppressed Conductivity | 7.2 ppm (as NBS) | mdpi.com |
| Drinking Water | IonPac AS19 | Sodium Carbonate/Bicarbonate | Inductively Coupled Plasma Mass Spectrometry (ICP-MS) | 0.12 µg/L | cgsjournals.com |
| Drinking Water | IonPac AS9-HC | Not specified | Chemically Suppressed Conductivity | Not specified (Method for trace levels) | thermofisher.com |
| Scrubber Water | IonPac AS19-4um | Potassium Hydroxide (gradient) | Suppressed Conductivity | Not specified (Calibration from 0.15 ppm) | lcms.cz |
Potentiometric Techniques with Bromide-Selective Electrodes
Method Validation and Interference Studies in Analytical Applications
Validation is essential to ensure that an analytical method is suitable for its intended purpose. ekb.eg The process involves evaluating several performance characteristics, including specificity, accuracy, precision, linearity, and limits of detection (LOD) and quantification (LOQ), often following guidelines such as those from the International Conference on Harmonization (ICH). mdpi.comresearchgate.net
Specificity and Interference: The specificity of a method is its ability to assess the analyte unequivocally in the presence of other components. In the HR-CS-MAS method for BaBr, using Zr as a permanent modifier ensured the analysis was free of spectral interferences. researchgate.net For potentiometric methods, polyvalent cations like Fe³⁺ and Al³⁺ can interfere by forming complexes with bromide. epa.gov In ion chromatography, high concentrations of chloride can interfere with bromide detection, necessitating the development of columns like the IonPac AS9-HC to achieve baseline separation. thermofisher.com
Accuracy and Precision: Accuracy refers to the closeness of the results to the true value, while precision measures the agreement among a series of measurements. The BaBr spectrometric method showed good accuracy, with recoveries of spiked samples having only a 4% error. researchgate.netrsc.org An RP-HPLC method for ipratropium (B1672105) bromide demonstrated high precision, with relative standard deviation (R.S.D.) values below 1.0% for intraday and inter-day studies. researchgate.net
Linearity, LOD, and LOQ: Linearity is the ability to elicit results that are directly proportional to the analyte concentration within a given range. The BaBr method was linear up to 1 µg of bromine. rsc.org The limit of detection (LOD) for this method was 1.7 ng of bromine. rsc.org For an indirect gas-diffusion flow injection method, the LOD for bromide was 5x10⁻⁸ mol/L. pjoes.com
Development of Novel Detection and Quantification Techniques
Research continues to advance the field of bromide analysis, leading to the development of novel techniques with improved sensitivity, selectivity, and speed.
One of the most significant recent developments is the use of high-resolution continuum source molecular absorption spectrometry (HR-CS-MAS) for the determination of non-metals like bromine via the formation of diatomic molecules such as BaBr. researchgate.netrsc.orgtandfonline.com This technique offers high resolution and provides detailed information about the spectral environment, improving upon earlier methods that used conventional line source spectrometers. tandfonline.com
Other innovative approaches include:
Indirect Gas-Diffusion Flow Injection Analysis (FIA): A method has been developed based on the oxidation of bromide to bromine, which then diffuses through a PTFE membrane into an acceptor stream and is measured by an amperometric detector. pjoes.com This method is rapid, enabling up to 60 analyses per hour, and highly sensitive. pjoes.com
Optical Sensors: A sensitive and selective optical sensor for bromide has been developed using a platinum-containing metalloporphyrin. mdpi.com The interaction between the porphyrin and bromide ions causes changes in its optical properties, allowing for UV-vis spectrophotometric detection with a very low detection limit of 2.5 x 10⁻⁸ M. mdpi.com
Bromide-Anion Attachment Mass Spectrometry: A novel method uses bromide-anion attachment in atmospheric-pressure chemical ionization mass spectrometry (APCI-MS). acs.org In this technique, bromoform (B151600) is used as a source of bromide ions, which attach to target analyte molecules, forming stable adducts ([M + Br]⁻) that can be detected with high sensitivity and selectivity. acs.org
Table 4: Summary of Novel Bromide Detection and Quantification Techniques
| Technique | Principle | Reported Limit of Detection (LOD) | Source |
|---|---|---|---|
| HR-CS-MAS (via BaBr) | Molecular absorption of BaBr in a graphite furnace. | 1.7 ng | researchgate.netrsc.org |
| Optical Sensor (Pt-Porphyrin) | UV-vis absorbance changes of a metalloporphyrin upon binding bromide. | 2.5 x 10⁻⁸ M | mdpi.com |
| Gas-Diffusion FIA | Amperometric detection of bromine after oxidation and diffusion. | 5 x 10⁻⁸ mol/L | pjoes.com |
| Br⁻ Attachment APCI-MS | Formation and detection of stable bromide adducts of an analyte. | Not specified for bromide (used as reagent) | acs.org |
Environmental Chemistry Research of Barium 2+ ;bromide Excluding Toxicity
Environmental Fate and Transport Mechanisms of Barium(2+);bromide Species
Once introduced into the environment, the high solubility of this compound facilitates its movement within water systems. thermofisher.comfishersci.de The transport and ultimate fate of the dissociated Ba²⁺ and Br⁻ ions are then governed by various physical and chemical interactions with environmental matrices such as soil, sediment, and water.
The mobility of barium (Ba²⁺) in the environment is significantly influenced by adsorption, desorption, and leaching processes, which are controlled by soil and water chemistry. While the bromide ion is generally mobile, the barium ion's fate is more complex.
Adsorption and Desorption: Barium cations are not expected to be highly mobile in soils primarily due to the formation of water-insoluble salts and their inability to form soluble complexes with organic materials like humic and fulvic acids. europa.eu The primary mechanisms controlling barium's interaction with soil particles are ion exchange and precipitation.
Ion Exchange: Barium may associate with soil colloids through ion exchange. researchgate.net Studies on montmorillonite (B579905) clay, a common soil mineral, show that Ba²⁺ sorption occurs on the permanently charged surface sites. researchgate.net This process is not highly sensitive to pH, but the displacement of sorbed barium increases with higher concentrations of other cations (e.g., Na⁺), indicating that ion exchange is a dominant mechanism. researchgate.net
Precipitation: The presence of sulfate (B86663) (SO₄²⁻) and carbonate (CO₃²⁻) ions in the environment is a critical factor limiting barium mobility. Barium readily precipitates as highly insoluble barite (BaSO₄) and witherite (BaCO₃). ccme.caaustraliangeomechanics.org This precipitation effectively removes barium from the mobile aqueous phase.
Leaching: Leaching is the process by which soluble substances are washed out from soil or waste. Due to its high water solubility, this compound is expected to be mobile and spread in water systems. thermofisher.comfishersci.de However, the subsequent interactions of the Ba²⁺ ion with the soil matrix can limit this mobility.
Influence of Anions: The presence of certain anions can enhance barium's mobility. For instance, the formation of more soluble complexes, such as barium chloride (BaCl₂), can increase leaching. One study observed that 0.22% to 1% of the total barium from drilling mud waste leached through a soil column, a phenomenon attributed to chloride complexes. ccme.ca
Effect of pH: Soil pH plays a crucial role. Under acidic conditions (pH below 4), some insoluble barium compounds can become more soluble, increasing their potential to move into groundwater. europa.euresearchgate.net Conversely, the capacity of soil to adsorb lead, a similar divalent cation, increases with pH. frtr.gov
Availability: Despite potentially high total concentrations in soil, only a very small fraction of barium is typically available for leaching or uptake by organisms. researchgate.net Single extraction tests on floodplain soils showed that only 1.5% to 6.6% of the total barium content was readily available. researchgate.net
Table 1: Factors Influencing Barium Mobility in Soil
| Factor | Effect on Barium Mobility | Mechanism | Reference |
|---|---|---|---|
| Sulfate/Carbonate Ions | Decrease | Precipitation of insoluble BaSO₄ and BaCO₃ | ccme.caaustraliangeomechanics.org |
| Chloride Ions | Increase | Formation of more soluble BaCl₂ complexes | ccme.ca |
| Acidic pH (low pH) | Increase | Increased solubility of some barium compounds | europa.euresearchgate.net |
| Cation Exchange Capacity | Decrease | Adsorption onto negatively charged soil colloids | researchgate.netcdc.gov |
| Organic Matter | Decrease | Barium does not form strong soluble complexes with humic materials, promoting sorption. | europa.eu |
Predictive models are essential tools for understanding and forecasting the movement of contaminants like barium in the environment. These models integrate various physical and chemical processes to simulate fate and transport.
Sorption Models: The extent of adsorption is often described by the adsorption-desorption distribution coefficient (Kd), which represents the ratio of the chemical's concentration in the solid phase (soil) to its concentration in the liquid phase (water). ecetoc.org For organic compounds, Kd is often normalized to the soil's organic carbon content to yield the KOC value. ecetoc.org For metals like barium, however, factors beyond organic carbon, such as clay mineralogy and pH, are more critical. ecetoc.org
Geochemical and Reactive Transport Models: Sophisticated models are used to simulate the complex interactions governing metal transport.
The GeoSys-GEM code has been used to simulate the reactive transport of radium, for which barium is an analog, in bentonite. This model incorporated the formation of non-ideal sulfate and carbonate solid solutions and ion exchange effects, demonstrating that these processes significantly retard radionuclide transport. researchgate.net
Geochemical modeling has also been applied to barium leaching studies, highlighting that unintended side effects like the precipitation of BaSO₄ during tests can influence results and require careful interpretation. researchgate.net
Fuzzy Logic Models: Novel approaches have been applied to model leachability. A study on building materials used the Mamdani–Assilian fuzzy algorithm within the MATLAB program to assess the leachability of strontium and barium as a function of time, demonstrating the use of statistical methods to monitor geochemical processes. semanticscholar.org
Soil Erosion Models: On a larger scale, models like the Universal Soil Loss Equation and the Wind Erosion Equation are used to estimate the transfer of soil, and adsorbed contaminants, from one property to another via wind and water erosion. ccme.ca
Adsorption, Desorption, and Leaching Processes
Biogeochemical Cycling of this compound in Natural Systems
The biogeochemical cycle of barium involves its movement and transformation through the Earth's atmosphere, hydrosphere, lithosphere, and biosphere. cdc.gov The cycle is driven by both natural processes, like the weathering of rocks, and anthropogenic releases. cdc.gov The behavior of the bromide ion is less complex, generally following water pathways.
The major features of barium's biogeochemical cycle include:
Deposition and Leaching: Barium enters ecosystems through the wet and dry deposition of atmospheric particulates and is released into water bodies through the weathering and leaching of rocks and minerals. cdc.gov
Aquatic Cycling: In aquatic systems, barium's behavior is closely linked with biological and chemical processes.
Oceanic Cycling: The oceanic barium cycle is associated with the production and recycling of organic matter, freshwater inputs, and alkalinity. nerc.ac.uk A key process is the biologically mediated precipitation of barite (BaSO₄), which does not readily occur in bulk seawater as it is generally undersaturated. nerc.ac.uk This process is linked to marine organisms like diatoms, which may facilitate barite formation within their phytodetritus in the photic zone. nerc.ac.uk The dissolution of particulate barium phases from shelf sediments can also act as a source of dissolved barium to coastal waters. nerc.ac.uk
Isotope Tracing: Stable barium isotopes (δ¹³⁸Ba) are used to trace these biogeochemical pathways. Variations in the isotopic composition of seawater and sediments are primarily driven by the formation and dissolution of barite, which preferentially incorporates lighter barium isotopes. researchgate.netwhoi.edu
Terrestrial Cycling: The terrestrial biogeochemical cycle of barium is considered more dynamic and less understood than its oceanic counterpart due to greater environmental variability. claremont.edu In desert ecosystems, for example, the flux of atmospheric dust is hypothesized to be a primary driver for the presence of barium minerals in soil. claremont.edu In soil environments, barium released from weathering is not very mobile and is readily precipitated as sulfates and carbonates. australiangeomechanics.org
Monitoring and Detection of Bromide in Environmental Samples (excluding health implications)
Accurate and efficient analytical methods are crucial for monitoring bromide levels in environmental samples such as water and soil. ontosight.airesearchgate.net A variety of techniques are employed for this purpose, ranging from simple field tests to sophisticated laboratory instrumentation.
Common methods for bromide detection include:
Chromatography: This is a widely used and powerful technique for separating and quantifying ions.
Ion Chromatography (IC): IC is a standard method for analyzing bromide and other anions in water. rsc.orglcms.cz It is often coupled with detectors like a conductivity detector (IC-CD), a post-column reaction (PCR) system with UV detection, or an inductively coupled plasma-mass spectrometer (IC-ICP-MS). rsc.org For routine analysis of bromide in groundwater, IC-CD is considered a cost-effective solution with a detection limit of 5 µg L⁻¹. rsc.org
High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC): These are other chromatographic techniques used for bromide detection. ontosight.aicore.ac.uk
Spectrometry:
Total Reflection X-ray Fluorescence (TXRF) Spectrometry: This method offers a fast and low-cost analysis for total bromine and bromide in soils and water extracts. researchgate.net It can achieve a limit of detection for bromide of 10 µg L⁻¹ in water extracts. researchgate.net
Kinetic-Spectrophotometric Methods: These methods are noted for their high sensitivity, simple procedures, and use of less expensive equipment. core.ac.uk One such method, based on the catalytic effect of bromide on a chemical reaction, can determine bromide in the range of 80 to 960 µg l⁻¹. core.ac.uk
Other Methods:
Colorimetric Tests: These tests utilize a reagent that changes color in the presence of bromide. For example, the reaction of bromide with phenol (B47542) red can produce a distinct color change. ontosight.ai
Titration Tests: In these tests, a reagent is used that reacts with bromide to form a precipitate or cause a color change, the extent of which can be measured to determine concentration. ontosight.ai
Table 2: Comparison of Analytical Methods for Bromide Detection in Environmental Samples
| Method | Principle | Typical Application | Detection Limit (Example) | Reference |
|---|---|---|---|---|
| Ion Chromatography with Conductivity Detection (IC-CD) | Separation of ions followed by measurement of conductivity. | Groundwater, Drinking Water | 5 µg/L | rsc.org |
| Total Reflection X-ray Fluorescence (TXRF) | X-ray fluorescence analysis of a thin sample film. | Soil, Water Extracts | 10 µg/L | researchgate.net |
| Kinetic-Spectrophotometry | Measurement of reaction rate catalyzed by bromide. | Seawater | 80 µg/L (lower end of range) | core.ac.uk |
| Ion Chromatography with Post-Column Reaction (IC-PCR) | IC separation followed by a chemical reaction to enhance detection. | Drinking Water, Wastewater | <0.2 µg/L (for Bromate) | rsc.orglcms.cz |
| Colorimetric/Titration Tests | Visual or measured change in color or precipitate formation. | General Water/Soil Screening | Varies | ontosight.ai |
Q & A
Q. What are the standard methods for synthesizing anhydrous barium bromide, and how do experimental conditions influence yield and purity?
Q. How can discrepancies in reported thermodynamic properties (e.g., solubility, lattice energy) of BaBr₂ be resolved?
Discrepancies often arise from:
- Hydrate vs. anhydrous forms : Ensure samples are fully dehydrated (e.g., via TGA).
- Measurement techniques : Compare results from isothermal solubility studies vs. computational models (e.g., density functional theory) .
- Literature review : Cross-reference data from peer-reviewed journals (e.g., Medicinal Chemistry Research) rather than unreviewed databases .
Q. What strategies optimize BaBr₂ synthesis for niche applications (e.g., radiation detectors or optoelectronic devices)?
- Doping : Introduce trace elements (e.g., Eu²⁺) during crystallization to modify luminescence properties.
- Crystal growth : Use Bridgman-Stockbarger method under inert atmosphere to minimize oxidation .
- Quality control : Employ ICP-MS to detect ppm-level impurities affecting device performance .
Q. How should researchers design experiments to address conflicting reports on BaBr₂ toxicity mechanisms?
- In vitro models : Compare cytotoxicity in human cell lines (e.g., HEK293) using MTT assays under varying pH and concentration .
- Statistical rigor : Apply ANOVA with post-hoc tests to assess dose-response relationships .
- Ethical compliance : Follow ARRIVE guidelines for transparent reporting of animal studies, if applicable .
Methodological Guidance
Q. What frameworks ensure rigorous formulation of research questions for BaBr₂ studies?
- FINER criteria : Ensure questions are Feasible, Interesting, Novel, Ethical, and Relevant. Example: "How does humidity affect the phase transition kinetics of BaBr₂ hydrates?" .
- PICO framework : Define Population (e.g., crystal samples), Intervention (e.g., doping), Comparison (undoped vs. doped), Outcome (e.g., conductivity changes) .
Q. How can researchers ensure reproducibility in BaBr₂ experiments?
- Detailed protocols : Specify solvent grades, equipment calibration, and environmental controls (e.g., humidity <5% for anhydrous synthesis) .
- Data transparency : Publish raw spectra, crystallographic data, and statistical code in supplementary materials .
- Replication studies : Collaborate with independent labs to verify key findings .
Data Analysis and Contradiction Management
Q. What statistical methods are appropriate for analyzing BaBr₂ spectroscopic data?
- Multivariate analysis : PCA (Principal Component Analysis) to identify spectral outliers in IR datasets.
- Error propagation : Calculate uncertainty in lattice parameters from XRD peak broadening .
Q. How should conflicting solubility data from different sources be critically evaluated?
- Source assessment : Prioritize data from journals with rigorous peer review (e.g., Beilstein Journal of Organic Chemistry) over grey literature .
- Meta-analysis : Pool data from multiple studies using random-effects models to account for heterogeneity .
Ethical and Reporting Standards
Q. What ethical considerations apply to barium bromide research involving biological systems?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
